Cas no 721960-44-7 (4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE)

• Product Name: 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE
• CAS No: 721960-44-7
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD11616719
• CID: 1753412
• PubChem ID: 56777224
• Update Time: 2025-05-25

4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE
• MFCD11616719
• F1903-0301
• WDB96044
• AKOS026706117
• SCHEMBL24426051
• DB-099863
• 721960-44-7
• AS-43819

• MDL： MFCD11616719
• Inchi： 1S/C7H8BrNO2S/c1-9(11-2)7(10)6-3-5(8)4-12-6/h3-4H,1-2H3
• InChI Key： OVCUDDZDUQAQAF-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(N(C)OC)=O

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE

Professional Introduction to 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE (CAS No. 721960-44-7)

4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE, a compound with the chemical formula C₁₀H₁₁BrNO₂, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 721960-44-7, has garnered attention due to its structural features and potential applications in drug development. The presence of a bromine substituent, a methoxy group, and a thiophene ring makes it a versatile intermediate for synthesizing more complex molecules.

The thiophene core in 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE is particularly noteworthy, as thiophene derivatives are widely recognized for their biological activity. Thiophenes, being five-membered heterocyclic compounds containing sulfur, have been extensively studied for their pharmacological properties. They exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The unique electronic properties of the thiophene ring make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new derivatives of thiophene-based compounds due to their potential in addressing various diseases. The bromine substituent at the 4-position of the thiophene ring in this compound enhances its reactivity, making it a valuable precursor for further functionalization. This reactivity allows chemists to explore diverse synthetic pathways, leading to the development of new analogs with enhanced pharmacological properties.

The N-methoxy-N-methylthiophene-2-carboxamide moiety in the compound's structure contributes significantly to its biological activity. Carboxamides are known to be pharmacologically active and are commonly found in many drugs due to their ability to interact with biological targets effectively. The combination of the methoxy and methyl groups provides additional functional handles that can be modified to optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE as a key intermediate in the synthesis of novel therapeutic agents. For instance, researchers have utilized this compound to develop new inhibitors targeting specific enzymes involved in cancer metabolism. The bromine atom allows for easy modification via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

Another area where this compound has shown promise is in the development of antimicrobial agents. The structural features of 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE make it an excellent candidate for designing molecules that can disrupt bacterial cell membranes or inhibit essential bacterial enzymes. This is particularly relevant in the context of rising antibiotic resistance, where there is an urgent need for new antimicrobial strategies.

The pharmaceutical industry has also been exploring the use of thiophene derivatives like 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE in the treatment of neurological disorders. Thiophenes have been shown to cross the blood-brain barrier effectively, making them suitable candidates for central nervous system (CNS) drug development. Researchers are investigating their potential in treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

In addition to its pharmaceutical applications, 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE has potential uses in material science and agrochemicals. The unique electronic and optical properties of thiophene-based compounds make them valuable in developing organic semiconductors and light-emitting diodes (LEDs). Furthermore, derivatives of this compound have shown promise as bioactive agrochemicals that can protect crops from pests and diseases.

The synthesis of 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the bromination of a thiophene precursor followed by functional group transformations to introduce the methoxy and carboxamide groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

Ongoing research continues to uncover new applications and derivatives of 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE. Scientists are exploring its potential in treating inflammatory diseases by modulating immune responses or developing targeted therapies for genetic disorders by leveraging its ability to interact with specific biological pathways.

The versatility of this compound lies in its structural flexibility and reactivity. By modifying different functional groups or introducing additional substituents, researchers can generate a library of derivatives with tailored properties for specific applications. This adaptability makes 4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE an indispensable tool in drug discovery and development.

In conclusion,4-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE (CAS No. 721960-44-7) is a multifaceted compound with significant potential in pharmaceuticals, material science, and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research progresses, we can expect even more innovative applications and derivatives to emerge from this versatile molecule.